Cas no 476275-25-9 (4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 476275-25-9
• MF: C₂₀H₁₆N₆O₅S₂
• MW: 484.508240699768
• CID: 6415954
• PubChem ID: 5096130
• Update Time: 2025-10-12

4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• F0289-0155
• AKOS024575150
• 476275-25-9
• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-cyanoethyl)amino]sulfonyl]-N-(6-nitro-2-benzothiazolyl)-

• Inchi： 1S/C20H16N6O5S2/c21-9-1-11-25(12-2-10-22)33(30,31)16-6-3-14(4-7-16)19(27)24-20-23-17-8-5-15(26(28)29)13-18(17)32-20/h3-8,13H,1-2,11-12H2,(H,23,24,27)
• InChI Key： IGHDBJLIUHZHLE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1

Computed Properties

• Exact Mass: 484.06235998g/mol
• Monoisotopic Mass: 484.06235998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• pka: 7.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS No. 476275-25-9)

The compound 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS No. 476275-25-9) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science research. Its complex structure, featuring a benzothiazole core and cyanoethyl groups, makes it a subject of interest for researchers exploring novel bioactive molecules and advanced functional materials. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most striking features of 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is its unique molecular architecture. The presence of a 6-nitro-1,3-benzothiazol-2-yl moiety suggests potential applications in fluorescence-based sensing or imaging, as benzothiazole derivatives are known for their photophysical properties. Meanwhile, the bis(2-cyanoethyl)sulfamoyl group could contribute to enhanced solubility or reactivity, making this compound valuable for synthetic modifications.

In the context of current research trends, this compound aligns with growing interest in nitroaromatic compounds and their applications. Scientists are actively investigating such structures for their potential in developing new antimicrobial agents, given the rising concern about antibiotic resistance. The nitro group in particular is frequently studied for its electron-withdrawing properties and role in bioactivity.

The benzamide portion of the molecule connects this compound to important pharmaceutical scaffolds. Many FDA-approved drugs contain benzamide moieties, making 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide potentially interesting for medicinal chemistry research. Computational chemistry approaches, such as molecular docking studies, could help predict its interactions with biological targets.

From a materials science perspective, the combination of cyanoethyl groups with a benzothiazole system suggests possible applications in organic electronics. Such compounds might exhibit interesting charge transport properties, relevant to the development of organic semiconductors or photovoltaic materials. This aligns with the global push toward sustainable energy solutions and advanced electronic materials.

Synthetic accessibility is another important consideration for researchers. While 476275-25-9 represents a complex structure, modern synthetic methodologies like transition metal-catalyzed coupling reactions or microwave-assisted synthesis could facilitate its preparation. The presence of multiple functional groups offers numerous possibilities for further derivatization and structure-activity relationship studies.

Analytical characterization of 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide would typically involve advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and possibly X-ray crystallography for structural confirmation. These methods are crucial for quality control in research settings and for verifying synthetic outcomes.

The stability profile of this compound is an important practical consideration. The nitro and cyano groups might influence its thermal stability and photochemical behavior. Proper storage conditions - likely under inert atmosphere at low temperatures - would be recommended to maintain compound integrity for research purposes.

In the broader context of chemical research, compounds like 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide demonstrate the importance of heterocyclic chemistry in developing new functional molecules. The benzothiazole scaffold alone appears in numerous pharmacologically active compounds, highlighting the potential significance of this particular derivative.

Future research directions for this compound might include exploration of its biological activity profiles, particularly against microbial targets or in cellular assays. Additionally, its photophysical properties could be investigated for potential applications in fluorescence labeling or sensing technologies. The compound's electronic properties might also warrant investigation for materials science applications.

From a green chemistry perspective, researchers working with CAS No. 476275-25-9 might explore environmentally friendly synthetic routes or investigate its biodegradation profile. These considerations are increasingly important in modern chemical research and development practices.

The commercial availability and synthesis scale-up potential of 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide would be important factors for its broader adoption in research programs. Custom synthesis services from specialty chemical providers could facilitate access to this compound for academic and industrial researchers.

In summary, 4-bis(2-cyanoethyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide represents an intriguing chemical entity with potential across multiple research domains. Its complex structure offers numerous possibilities for investigation and modification, making it a potentially valuable tool for scientists exploring new bioactive compounds or advanced materials. As research continues to uncover the properties and applications of such specialized molecules, they may contribute to important scientific and technological advancements.